Cas no 2108829-95-2 (2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride)

• Product Name: 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride
• CAS No: 2108829-95-2
• MF: C₁₂H₁₄ClN₃O₃
• MW: 283.710861682892
• CID: 4772196
• Update Time: 2025-07-25

2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6,7-DIMETHOXYQUINOLINE-3-CARBOXAMIDE HYDROCHLORIDE
• 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride

• Inchi： 1S/C12H13N3O3.ClH/c1-17-9-4-6-3-7(12(14)16)11(13)15-8(6)5-10(9)18-2;/h3-5H,1-2H3,(H2,13,15)(H2,14,16);1H
• InChI Key： GYDUTCPTJQBSQX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2C(=CC(C(N)=O)=C(N)N=2)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Topological Polar Surface Area: 101

Additional information on 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride

Comprehensive Overview of 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride (CAS No. 2108829-95-2)

2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride (CAS No. 2108829-95-2) is a specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dimethoxyquinoline backbone and carboxamide functional group, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or intermediate in synthesizing bioactive molecules, aligning with the growing demand for targeted therapies in oncology and neurology.

The molecular structure of 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride features a quinoline core substituted with amino and carboxamide groups, enhancing its binding affinity to biological targets. Its hydrochloride salt form improves solubility, making it suitable for in vitro and in vivo studies. Recent publications highlight its relevance in studying signal transduction pathways, particularly those involving tyrosine kinases, a hotspot in cancer research. This aligns with trending searches like "quinoline-based kinase inhibitors" and "small molecule drug design," reflecting its interdisciplinary appeal.

From a synthetic chemistry perspective, CAS No. 2108829-95-2 serves as a versatile building block for constructing complex heterocycles. Its dimethoxy and amino substituents allow for further functionalization, catering to the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. Laboratories focusing on medicinal chemistry often prioritize this compound due to its compatibility with high-throughput screening platforms, a topic frequently queried in AI-driven literature searches.

Quality control of 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride involves rigorous HPLC and NMR validation to ensure purity, a critical factor for reproducibility in preclinical studies. Suppliers emphasizing GMP-grade synthesis protocols cater to the rising demand for standardized research chemicals, a concern echoed in forums discussing "reagent reliability in drug development." Additionally, its stability under physiological pH conditions makes it a candidate for formulation studies, another trending search term among pharmacologists.

Beyond therapeutics, this compound's fluorescence properties (attributed to the quinoline scaffold) have sparked interest in bioimaging applications. Researchers investigating probe development for cellular tracking frequently explore derivatives of 2108829-95-2, linking to popular queries like "small-molecule fluorescent tags." Such interdisciplinary utility underscores its value in both academic and industrial settings.

Environmental and safety profiles of 2-Amino-6,7-dimethoxyquinoline-3-carboxamide hydrochloride adhere to standard laboratory handling protocols, with no significant ecological risks reported. This aligns with the increasing focus on green chemistry principles in synthetic workflows, a topic dominating sustainability discussions in chemical research.

In summary, CAS No. 2108829-95-2 represents a multifaceted tool for modern research, bridging gaps between drug discovery, chemical biology, and material science. Its adaptability to cutting-edge techniques like cryo-EM ligand mapping and fragment-based drug design ensures its continued relevance in answering today's scientific challenges.